Cas no 1150561-57-1 (2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester)

2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its structure features two fluorine substituents at the 2- and 4-positions and a methoxy group at the 5-position of the phenyl ring, enhancing its reactivity and selectivity in palladium-catalyzed transformations. The pinacol ester group improves stability, facilitating handling and storage under ambient conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its electron-withdrawing fluoro groups and electron-donating methoxy group enable precise modulation of electronic properties in target molecules. It exhibits excellent compatibility with diverse reaction conditions while maintaining high yields. The crystalline solid form ensures consistent purity (>97%) for reliable performance in complex coupling reactions.
2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester structure
1150561-57-1 structure
Product Name:2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester
CAS No:1150561-57-1
MF:C13H17BF2O3
MW:270.080091238022
MDL:MFCD12026090
CID:841604
PubChem ID:46739453
Update Time:2025-07-02

2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-DIFLUORO-5-METHOXYPHENYLBORONIC ACID, PINACOL ESTER
    • 2-(2,4-Difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MFCD12026090
    • DTXSID80675058
    • AKOS015999397
    • 1150561-57-1
    • 1,3,2-Dioxaborolane, 2-(2,4-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-
    • J-003229
    • AT17013
    • BS-19435
    • CS-0120194
    • 2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester
    • MDL： MFCD12026090
    • Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)8-6-11(17-5)10(16)7-9(8)15/h6-7H,1-5H3
    • InChI Key： GBIMMFFEHFHRKE-UHFFFAOYSA-N
    • SMILES： FC1=CC(=C(C=C1B1OC(C)(C)C(C)(C)O1)OC)F

Computed Properties

  • Exact Mass: 270.12400
  • Monoisotopic Mass: 270.1238809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 2.27260

2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester Pricemore >>

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Fluorochem
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2-(2,4-Difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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abcr
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2,4-Difluoro-5-methoxyphenylboronic acid, pinacol ester; 96%
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Alichem
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2-(2,4-Difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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